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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-((4-
Bromophenyl)sulfonyl)piperidine, a sulfonamide derivative of significant interest in medicinal
chemistry and organic synthesis. While a specific CAS (Chemical Abstracts Service) number
for this compound is not readily available in public databases, this document outlines its
probable synthetic route, expected physicochemical properties based on analogous structures,
and potential applications. The information herein is curated for researchers, scientists, and
professionals in drug development, offering a foundational understanding of this class of
compounds.

Chemical Identity and Properties

While a dedicated CAS number for 1-((4-Bromophenyl)sulfonyl)piperidine has not been
identified, its structure is defined by a piperidine ring N-substituted with a 4-
bromophenylsulfonyl group. The molecular formula is C11H14BrNO:2S.

Table 1: Predicted Physicochemical Properties of 1-((4-Bromophenyl)sulfonyl)piperidine
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Property Value Source
Molecular Weight 304.20 g/mol Calculated
XLogP3 2.6 Predicted
Hydrogen Bond Donor Count 0 Predicted
Hydrogen Bond Acceptor )
Count 2 Predicted
Rotatable Bond Count 2 Predicted
Exact Mass 302.9928 g/mol Calculated
Monoisotopic Mass 302.9928 g/mol Calculated
Topological Polar Surface Area  42.5 A2 Predicted
Heavy Atom Count 16 Calculated
Formal Charge 0 Calculated
Complexity 284 Predicted

Note: These properties are predicted based on the chemical structure and have not been
experimentally verified.

The primary reactive precursor for the synthesis of this compound is 4-Bromobenzenesulfonyl
chloride.

Table 2: Properties of 4-Bromobenzenesulfonyl Chloride
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Property Value CAS Number
CAS Number 98-58-8 98-58-8[1][2]
Molecular Formula CeH4BrClO:2S 98-58-8[1]
Molecular Weight 255.52 g/mol 98-58-8|2]
Boiling Point 153 °C at 15 mmHg 98-58-8|[2]
Melting Point 73-75°C 98-58-8|2]
Appearance WTZe to light yellow crystalline 98-58-8[1]
soli

Soluble in organic solvents
Solubility (e.g., dichloromethane, 98-58-8[1]

chloroform), insoluble in water

Synthesis and Experimental Protocols

The synthesis of 1-((4-Bromophenyl)sulfonyl)piperidine typically proceeds via a nucleophilic
substitution reaction between 4-bromobenzenesulfonyl chloride and piperidine. This is a
standard method for the formation of sulfonamides.

General Synthetic Protocol

Reaction: 4-Bromobenzenesulfonyl chloride + Piperidine - 1-((4-
Bromophenyl)sulfonyl)piperidine + HCI

Materials:

4-Bromobenzenesulfonyl chloride (CAS: 98-58-8)

Piperidine

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Pyridine) to act as an HCI scavenger.

Procedure:
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o Dissolve 4-bromobenzenesulfonyl chloride in the chosen anhydrous aprotic solvent in a
reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath (0 °C).

e In a separate flask, prepare a solution of piperidine and the tertiary amine base in the same
solvent.

¢ Add the piperidine solution dropwise to the cooled solution of 4-bromobenzenesulfonyl
chloride with continuous stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours (the reaction progress can be monitored by Thin Layer
Chromatography).

» Upon completion, the reaction mixture is typically washed with a dilute acid solution (e.g., 1M
HCI) to remove excess piperidine and the tertiary amine hydrochloride salt, followed by a
wash with a saturated sodium bicarbonate solution and then brine.

e The organic layer is dried over an anhydrous drying agent (e.g., Na2SOa4 or MgSOQa), filtered,
and the solvent is removed under reduced pressure to yield the crude product.

e The crude 1-((4-Bromophenyl)sulfonyl)piperidine can be purified by recrystallization or
column chromatography.

Potential Applications and Biological Significance

Sulfonamide derivatives are a well-established class of compounds with a broad range of
biological activities. The incorporation of a bromophenyl group offers a site for further chemical
modification, for instance, through cross-coupling reactions, making it a versatile intermediate
in the synthesis of more complex molecules. While specific biological activities for 1-((4-
Bromophenyl)sulfonyl)piperidine are not extensively documented, related structures have
shown potential as antimicrobial and anticancer agents.

Visualizations
Synthetic Pathway
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Caption: Synthetic route to 1-((4-Bromophenyl)sulfonyl)piperidine.

Experimental Workflow
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Caption: General experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: 1-((4-
Bromophenyl)sulfonyl)piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266403#1-4-bromophenyl-sulfonyl-piperidine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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